Cas no 58537-98-7 (4-tert-Butyl-2,6-dimethylbenzoic acid)

• Product Name: 4-tert-Butyl-2,6-dimethylbenzoic acid
• CAS No: 58537-98-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD00052175
• CID: 1068548
• Update Time: 2025-04-20

4-tert-Butyl-2,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butyl-2,6-dimethylbenzoic acid
• 2,6-dimethyl-4-tert-butylbenzoic acid
• 4-(tert-butyl)-2,6-dimethylbenzoic acid
• 4-t-butyl-2,6-dimethylbenzoic acid
• 4-tert-Butyl-2,6-dimethyl-benzoesaeure
• 4-tert-butyl-2,6-dimethyl-benzoic acid
• CTK7I6165
• Maybridge3_006621
• SBB052763
• SureCN501930

• MDL： MFCD00052175
• Inchi： 1S/C13H18O2/c1-8-6-10(13(3,4)5)7-9(2)11(8)12(14)15/h6-7H,1-5H3,(H,14,15)
• InChI Key： BEVOWXHJERCALW-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC(=CC=1C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 206.13074
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.3